2-(2,4-dichloro-6-methylphenoxy)-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-(2,4-dichloro-6-methylphenoxy)-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C13H8Cl2F3NO/c1-7-4-9(14)5-10(15)12(7)20-11-3-2-8(6-19-11)13(16,17)18/h2-6H,1H3
• InChI Key: UTFFUEBCHWOAIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2=NC=C(C=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C13H8Cl2F3NO
• Molecular Weight: 322.11 g/mol

Description

2-(2,4-dichloro-6-methylphenoxy)-5-(trifluoromethyl)pyridine, commonly known as DCTF, is a potent herbicide that is widely used in the agricultural industry. It is a member of the pyridine family and has a molecular formula of C13H8Cl2F3NO. DCTF is known for its ability to control a wide range of weeds and is highly effective in preventing weed growth. In

Mechanism of Action

DCTF works by inhibiting the activity of an enzyme called protoporphyrinogen oxidase (PPO). PPO is responsible for the synthesis of chlorophyll in plants. By inhibiting PPO, DCTF prevents the synthesis of chlorophyll, which leads to the death of the plant.
Biochemical and Physiological Effects:
DCTF has been found to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near water bodies. DCTF has also been found to have a low potential for bioaccumulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTF in lab experiments is its high potency. DCTF is highly effective in controlling weed growth, which makes it a valuable tool in studying the effects of weed growth on crops. However, one limitation of using DCTF is its potential toxicity to aquatic organisms, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DCTF. One area of research could be to study the effects of DCTF on soil microbial communities. Another area of research could be to develop new formulations of DCTF that are more environmentally friendly. Additionally, research could be conducted to explore the potential use of DCTF as a growth regulator in other crops.

Synthesis Methods

DCTF can be synthesized by reacting 2,4-dichloro-6-methylphenol with 2-cyanopyridine in the presence of a trifluoromethylating agent. The reaction takes place under basic conditions and yields DCTF as a white crystalline solid.

Scientific Research Applications

DCTF has been extensively studied for its herbicidal properties. It has been found to be highly effective in controlling a wide range of weeds, including grasses, broadleaf weeds, and sedges. DCTF has also been studied for its potential use as a growth regulator in crops such as rice and wheat.